Cas no 61985-27-1 (1-Octanone, 1-(1H-imidazol-4-yl)-)

1-Octanone, 1-(1H-imidazol-4-yl)- structure
61985-27-1 structure
Product Name:1-Octanone, 1-(1H-imidazol-4-yl)-
CAS No:61985-27-1
MF:C11H18N2O
MW:194.273422718048
CID:461512
PubChem ID:573571
Update Time:2025-04-19

1-Octanone, 1-(1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanone, 1-(1H-imidazol-4-yl)-
    • 1-(1H-imidazol-5-yl)octan-1-one
    • OZGSUSHIJFPGRT-UHFFFAOYSA-N
    • DTXSID10341517
    • 1-(1H-Imidazol-5-yl)-1-octanone #
    • 61985-27-1
    • 1H-Imidazole, 5-octanoyl-
    • Inchi: 1S/C11H18N2O/c1-2-3-4-5-6-7-11(14)10-8-12-9-13-10/h8-9H,2-7H2,1H3,(H,12,13)
    • InChI Key: OZGSUSHIJFPGRT-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=CN1)CCCCCCC

Computed Properties

  • Exact Mass: 194.14204
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75
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